Cas no 15442-77-0 (Benzoic acid,3,4-dichloro-, nickel(2+) salt (2:1))

• Product Name: Benzoic acid,3,4-dichloro-, nickel(2+) salt (2:1)
• CAS No: 15442-77-0
• MF: C₁₄H₆Cl₄NiO₄
• MW: 438.700441837311
• CID: 141143
• PubChem ID: 203885
• Update Time: 2025-04-19

Benzoic acid,3,4-dichloro-, nickel(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4-dichloro-, nickel(2+) salt (2:1)
• Bis(3,4-dichlorobenzoic acid)nickel(II) salt
• Benzoic acid, 3,4-dichloro-, nickel(2+) salt
• NSC 408666
• Nickel, bis(3,4-dichlorobenzoato)-
• 15442-77-0
• 3,4-dichlorobenzoate;nickel(2+)
• Bis(3,4-dichlorobenzoato)nickel
• Benzoic acid, 3,4-dichloro-, nickel(II) salt

• Inchi： 1S/2C7H4Cl2O2.Ni/c2*8-5-2-1-4(7(10)11)3-6(5)9;/h2*1-3H,(H,10,11);/q;;+2/p-2
• InChI Key： IFYJFYNTDJLOGB-UHFFFAOYSA-L
• SMILES： [Ni+2].ClC1=C(C=CC(C(=O)[O-])=C1)Cl.ClC1=C(C=CC(C(=O)[O-])=C1)Cl

Computed Properties

• Exact Mass: 435.83748
• Monoisotopic Mass: 435.837361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.26